2,3-Epoxybutane
Overview
Description
2,3-Epoxybutane is an organic compound with the formula CH3CH(O)CHCH3 . It is an epoxide and exists as three stereoisomers . It is a clear, colorless liquid .
Synthesis Analysis
2,3-Epoxybutane can be prepared from 2-butene via the chlorohydrin . A novel approach for the synthesis of epoxybutane via decarboxylation of butenyl carbonate derived from butanediol was developed . For the carbonylation of butanediol with dimethyl carbonate, NaAlO2 has exhibited excellent catalytic activity under mild reaction conditions .Molecular Structure Analysis
The molecular formula of 2,3-Epoxybutane is C4H8O . The IUPAC Standard InChI is InChI=1S/C4H8O/c1-3-4(2)5-3/h3-4H,1-2H3 . The molecular weight is 72.1057 .Chemical Reactions Analysis
A common reaction of 2,3-Epoxybutane is its hydration to 2,3-butanediol . Many such ring-opening reactions have been reported . The amine−epoxide reactions were found to be water-catalyzed and not directly dependent on the pH of the reaction environment .Physical And Chemical Properties Analysis
2,3-Epoxybutane is a clear, colorless liquid with a stringent, ether-like odor . It has a boiling point of 331 - 334 K and is highly flammable . It is soluble in water and may be sensitive to moisture .Scientific Research Applications
Mutagenicity Studies : 2,3-Epoxybutane has been studied for its mutagenic effects. It is a direct mutagen for specific strains, showing varying levels of activity depending on the presence of liver S9-mix and other factors (de Meester, Mercier, & Poncelet, 1982).
Physical Properties Analysis : The microwave spectrum of cis 2,3‐epoxybutane has been investigated to determine its rotational constants and dipole moments (Sage, 1961).
Enzymatic Synthesis Applications : Optically pure cis epoxyalcohols, starting materials for synthesizing enantiomeric epoxyalcohols, have been obtained via enzymatic hydrolysis of meso cis-2,3-epoxybutane (Grandjean, Pale, & Chuche, 1991).
Chemical Reaction Studies : Studies have been conducted on the solvent effects on the stereo and regioselectivities of the ring-opening reaction of epoxides like 2,3-epoxybutane with aluminum chloride (Inoue, Sugita, Kiso, & Ichikawa, 1976).
Stereochemistry of Ring-opening Reactions : Research has been done on the stereochemistry of ring-opening reactions of epoxide with aluminum and zinc porphyrins, related to the mechanism of ring-opening polymerization (Watanabe, Yasuda, Aida, & Inoue, 1992).
Catalysis Research : The Cs/SiO2 catalyst's performance in the dehydrative epoxidation of vicinal diols, producing epoxides like 2,3-epoxybutane, has been explored, including a study of its mechanism through density functional theory (DFT) calculations (Kim et al., 2015).
Toxicology and Carcinogenesis Studies : 1,2-Epoxybutane, which is closely related to 2,3-epoxybutane, has been studied for its toxicology and potential carcinogenic effects in rats and mice (National Toxicology Program, 1988).
Safety And Hazards
properties
IUPAC Name |
2,3-dimethyloxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O/c1-3-4(2)5-3/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQXKWPLDPFFDJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(O1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O |
Source
|
| Record name | 2,3-EPOXYBUTANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20336 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5025239 |
Source
|
| Record name | 2,3-Epoxybutane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5025239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
72.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
2,3-epoxybutane is a clear colorless liquid. (NTP, 1992) |
Source
|
| Record name | 2,3-EPOXYBUTANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20336 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Flash Point |
0 °F (NTP, 1992) |
Source
|
| Record name | 2,3-EPOXYBUTANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20336 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
greater than or equal to 100 mg/mL at 68 °F (NTP, 1992) |
Source
|
| Record name | 2,3-EPOXYBUTANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20336 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
0.793 at 75 °F (NTP, 1992) - Less dense than water; will float |
Source
|
| Record name | 2,3-EPOXYBUTANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20336 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Product Name |
2,3-Epoxybutane | |
CAS RN |
3266-23-7 |
Source
|
| Record name | 2,3-EPOXYBUTANE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20336 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 2-Butylene oxide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3266-23-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 2,3-Epoxybutane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003266237 | |
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| Record name | Oxirane, 2,3-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | 2,3-Epoxybutane | |
| Source | EPA DSSTox | |
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| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-epoxybutane | |
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| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.889 | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
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| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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